Cas no 946227-21-0 (2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide)

• Product Name: 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• CAS No: 946227-21-0
• MF: C₂₀H₁₉ClN₂O₃
• MW: 370.829464197159
• CID: 6444534
• Update Time: 2025-10-19

2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide

• Inchi： 1S/C20H19ClN2O3/c1-25-18-8-2-14(3-9-18)10-11-22-20(24)13-17-12-19(26-23-17)15-4-6-16(21)7-5-15/h2-9,12H,10-11,13H2,1H3,(H,22,24)
• InChI Key： JGNYIRJRKJVYLY-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C=C1)(=O)CC1C=C(C2=CC=C(Cl)C=C2)ON=1

Additional information on 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide

Chemical Compound CAS No 946227-21-0: 2-[5-(4-Chlorophenyl)-1,2-Oxazol-3-yl]-N-[2-(4-Methoxyphenyl)ethyl]Acetamide

The compound with CAS No 946227-21-0, known as 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a 1,2-oxazole ring system substituted with a 4-chlorophenyl group and an acetamide moiety attached to a 4-methoxyphenylethyl group. The combination of these functional groups makes this compound a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry due to their diverse biological activities. The 1,2-oxazole ring in this compound serves as a versatile platform for further functionalization, enabling the exploration of its potential as a drug candidate. Researchers have demonstrated that such compounds can exhibit anti-inflammatory, antioxidant, and anticancer properties, making them valuable targets for pharmacological investigations.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent attachment of the acetamide group. The use of advanced synthetic techniques ensures high purity and structural integrity, which are critical for downstream applications.

In terms of biological evaluation, this compound has shown promising results in preliminary assays. For instance, studies have indicated that it may inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent. Furthermore, its ability to modulate cellular signaling pathways makes it an attractive candidate for further in vivo testing.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These analyses provide essential data for understanding its physical properties and behavior under different conditions.

Looking ahead, the development of analogs based on this compound's structure could open new avenues for drug discovery. By modifying substituents on the oxazole ring or altering the acetamide group, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic properties.

In conclusion, CAS No 946227-21-0 represents a significant advancement in organic chemistry with broad implications for both academic research and industrial applications. Its unique structure and promising biological profile make it a focal point for future studies aimed at harnessing its full potential in therapeutic development.